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Compound of Interest

Compound Name: Dichloromethylamine

Cat. No.: B1213824

Disclaimer: There is limited publicly available safety data specifically for Dichloromethylamine
(CAS 7651-91-4). The following guidance is based on general principles for handling volatile
and potentially toxic chemicals, as well as information on related chloroamine compounds.
Researchers, scientists, and drug development professionals should exercise extreme caution
and consult with a qualified safety professional before handling this substance. A
comprehensive risk assessment should be conducted for any planned experimental work.

Personal Protective Equipment (PPE)

Due to the lack of specific data, a conservative approach to PPE is essential. The following
recommendations are based on the potential for Dichloromethylamine to be a volatile, toxic,
and irritating substance.

General Handling:

o Ventilation: All work with Dichloromethylamine must be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are mandatory. A
face shield should be worn over the goggles whenever there is a risk of splashing.

o Hand Protection: Due to the potential for skin absorption and irritation, chemically resistant
gloves are required. Given that specific breakthrough times for Dichloromethylamine are
not available, it is recommended to use double gloving, for example, with a nitrile inner glove
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and a neoprene or butyl rubber outer glove. Gloves must be inspected before each use and
changed immediately upon any sign of contamination.

Body Protection: A flame-resistant lab coat, fully buttoned, should be worn. For procedures
with a higher risk of splashes, a chemically resistant apron or coveralls should be worn over
the lab coat.

Footwear: Closed-toe and closed-heel shoes are mandatory.

Emergency Situations (e.g., large spills):

Respiratory Protection: In the event of a large spill or a situation where airborne
concentrations may exceed safe limits, a full-face respirator with appropriate cartridges for
organic vapors and acid gases or a self-contained breathing apparatus (SCBA) should be
used.[1] The use of respirators requires a formal respiratory protection program, including fit
testing and training.[2]

Body Protection: A fully encapsulated, chemical-resistant suit may be necessary for
emergency response to a large spill.[1]

Operational Plans: Handling and Storage

Handling:

Always handle Dichloromethylamine in a well-ventilated area, preferably within a chemical
fume hood.[3]

Avoid direct contact with skin, eyes, and clothing.[3]
Do not breathe vapors or mists.

Use non-sparking tools to prevent ignition sources.
Wash hands thoroughly after handling.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Storage:
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» Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Store away from incompatible materials such as strong oxidizing agents, strong acids, and
bases.[4]

o Keep away from heat, sparks, and open flames.

Disposal Plans

All waste containing Dichloromethylamine must be treated as hazardous waste.

» Waste Collection: Collect all Dichloromethylamine waste in a dedicated, properly labeled,
and sealed container.

o Waste Segregation: Do not mix Dichloromethylamine waste with other waste streams
unless compatibility has been confirmed.

» Disposal: Dispose of hazardous waste through a licensed environmental waste management
company. Follow all local, state, and federal regulations for hazardous waste disposal. Do
not dispose of Dichloromethylamine down the drain or in the regular trash.

Quantitative Data

Specific quantitative safety data for Dichloromethylamine is not readily available. The
following table includes some of its known chemical and physical properties.

Property Value Source

CAS Number 7651-91-4 --INVALID-LINK--[5]
Molecular Formula CHsCIzN --INVALID-LINK--[5]
Molecular Weight 99.94720 g/mol --INVALID-LINK--[5]
Boiling Point 61.3°C at 760 mmHg --INVALID-LINK--[5]
Density 1.331 g/cm3 --INVALID-LINK--[5]

Emergency Procedures: Spill Response
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The following diagram outlines a general workflow for responding to a chemical spill. This
should be adapted based on a site-specific risk assessment for Dichloromethylamine.

Initial Actions
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Caption: Logical workflow for responding to a Dichloromethylamine spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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